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Compound of Interest

Compound Name: 4-Methyloxazole

Cat. No.: B041796 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 4-methyloxazole, a heterocyclic

organic compound with increasing significance in medicinal chemistry and drug development.

This document is intended for researchers, scientists, and professionals in the field, offering

detailed information on its chemical properties, synthesis, and biological relevance.

Core Chemical and Physical Properties
4-Methyloxazole, a colorless to light yellow liquid, is a five-membered heterocyclic aromatic

compound containing one oxygen and one nitrogen atom. Its fundamental properties are

summarized below.

Property Value Reference

CAS Number 693-93-6 [1]

Molecular Formula C₄H₅NO [1]

Molecular Weight 83.09 g/mol [1][2]

IUPAC Name 4-methyl-1,3-oxazole [2]

SMILES CC1=COC=N1 [2]
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Synthesis of 4-Methyloxazole
The synthesis of 4-methyloxazole can be achieved through various methods, with the

Robinson-Gabriel synthesis being a classical and adaptable approach for oxazole formation.[3]

[4] This method involves the cyclodehydration of a 2-acylamino-ketone.

A specific method for the preparation of 4-methyloxazole involves the reaction of 3-chloro-2,5-

pentanedione with formamide in refluxing formic acid.[5] Another patented industrial process

describes the manufacture of 4-methyloxazole through the reaction of formimido-esters with

hydroxyacetone.[6]

Experimental Protocol: Robinson-Gabriel Synthesis
(General)
The Robinson-Gabriel synthesis provides a general pathway to oxazoles. While a specific,

detailed protocol for the direct synthesis of 4-methyloxazole via this method is not readily

available in the reviewed literature, the general steps are outlined below. This can be adapted

by selecting the appropriate starting 2-acylamino-ketone.

Materials:

2-Acylamino-ketone precursor

Cyclodehydrating agent (e.g., sulfuric acid, phosphorus pentoxide)

Anhydrous solvent

Procedure:

The 2-acylamino-ketone is dissolved in a suitable anhydrous solvent.

A cyclodehydrating agent is added to the reaction mixture.

The mixture is heated under reflux for a specified period, with the reaction progress

monitored by an appropriate technique such as thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled and worked up to isolate the crude oxazole

product.
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Purification is typically achieved through distillation or column chromatography.

Biological Significance and Signaling Pathways
While specific studies detailing the direct interaction of 4-methyloxazole with cellular signaling

pathways are limited, the broader class of oxazole derivatives has demonstrated a wide range

of biological activities. These derivatives are recognized as important scaffolds in drug

discovery, exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

Oxazole-containing compounds have been shown to modulate key cellular signaling pathways

implicated in various diseases. Natural products and synthetic derivatives containing the

oxazole motif can influence pathways such as:

NF-κB Signaling: This pathway is crucial in regulating inflammatory responses and cell

survival.

Akt/mTOR Signaling: A central pathway that governs cell growth, proliferation, and

metabolism.

MAPK Signaling: This cascade is involved in cellular responses to a variety of stimuli and

plays a key role in cell proliferation, differentiation, and apoptosis.[7][8][9]

The precise mechanism by which 4-methyloxazole or its derivatives might interact with these

pathways is an active area of research. It is hypothesized that the oxazole ring can act as a

bioisostere for other functional groups, enabling it to bind to and modulate the activity of

various protein targets within these cascades.

Applications in Drug Development
4-Methyloxazole serves as a valuable building block in the synthesis of more complex

molecules with therapeutic potential. Its utility is highlighted by its role as a starting material for

the manufacture of vitamins, dyes, and pharmaceuticals.[6] The investigation of substituted

oxazoles continues to be a promising avenue for the discovery of novel therapeutic agents.

Conclusion
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4-Methyloxazole is a versatile heterocyclic compound with established chemical properties

and diverse applications in chemical synthesis. While the direct biological activities and

interactions with signaling pathways of the parent molecule are still under active investigation,

the oxazole scaffold is a proven pharmacophore in a variety of therapeutic areas. Further

research into 4-methyloxazole and its derivatives is warranted to fully elucidate their potential

in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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